Cas no 1799421-03-6 (Tert-Butyl 2-(5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 2-(5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1799421-03-6
• MF: C₁₅H₂₄N₄O₃
• MW: 308.376063346863
• CID: 4727664
• Update Time: 2023-08-16

Tert-Butyl 2-(5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate
• Tert-Butyl 2-(5-(pyrrolidin-2-yl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H24N4O3/c1-15(2,3)22-14(20)19-9-5-7-11(19)13-18-17-12(21-13)10-6-4-8-16-10/h10-11,16H,4-9H2,1-3H3
• InChI Key： CJNDERKBERIQGC-UHFFFAOYSA-N
• SMILES： O1C(C2CCCN2)=NN=C1C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Topological Polar Surface Area: 80.5